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Compound of Interest

Compound Name: PF-9184

Cat. No.: B15614060 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical compounds is a critical component of laboratory safety and

operational integrity. This guide provides essential information and a step-by-step procedure for

the proper disposal of PF-9184, a potent inhibitor of microsomal prostaglandin E synthase-1

(mPGES-1). Adherence to these guidelines will help ensure the safety of laboratory personnel

and the protection of the environment.

Chemical and Physical Properties of PF-9184
A clear understanding of the properties of PF-9184 is the first step in its safe handling and

disposal. The following table summarizes key quantitative data for this compound.

Property Value

CAS Number 1221971-47-6[1]

Molecular Formula C21H14Cl2N2O4S[1]

Formula Weight 461.3 g/mol [1]

Appearance Crystalline solid[1]

Purity >98%[1]

Solubility DMF: 20 mg/ml, DMSO: 15 mg/ml[1]

Storage Temperature -20°C[1]
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Hazard Identification and Safety Precautions
PF-9184 is accompanied by specific GHS (Globally Harmonized System of Classification and

Labelling of Chemicals) hazard and precautionary statements that dictate its handling and

disposal requirements.

Hazard Statements (H phrases):

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements (P phrases): A comprehensive list of precautionary statements is

associated with PF-9184, including but not limited to:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P264: Wash skin thoroughly after handling.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P302+P352: IF ON SKIN: Wash with plenty of water.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.[1]

The presence of chlorine in the molecular structure of PF-9184 classifies it as a halogenated

organic compound. This is a critical consideration for its disposal, as halogenated waste

streams are typically segregated from non-halogenated ones.[2]

Step-by-Step Disposal Procedure for PF-9184
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The following procedure is a general guideline based on the known hazards of PF-9184 and

standard laboratory practices for the disposal of solid, chlorinated organic compounds. It is

imperative to consult your institution's Environmental Health and Safety (EHS) office for

specific protocols and to ensure compliance with local, state, and federal regulations.

1. Personal Protective Equipment (PPE):

Before handling PF-9184, ensure you are wearing appropriate PPE as recommended by the
precautionary statements:
Safety goggles or a face shield.
Nitrile gloves.
A laboratory coat.

2. Waste Segregation:

PF-9184 waste must be segregated as solid halogenated organic waste.[2]
Do not mix with non-halogenated organic waste, aqueous waste, or general laboratory trash.
[3][4]

3. Waste Collection:

Collect solid PF-9184 waste in a designated, properly labeled waste container.
The container should be made of a material compatible with the chemical and must have a
secure lid.
The label on the waste container should clearly state "Halogenated Organic Solid Waste"
and list the chemical name "PF-9184".

4. Handling Unused or Expired PF-9184:

If you have unused or expired PF-9184, it should be disposed of as hazardous chemical
waste.
Do not attempt to wash it down the drain or discard it in the regular trash.[2]

5. Decontamination of Labware:

Glassware and other equipment that have come into contact with PF-9184 should be
decontaminated.
Rinse the contaminated items with a suitable organic solvent (e.g., acetone or ethanol).
The solvent rinseate must be collected and disposed of as liquid halogenated organic waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15614060?utm_src=pdf-body
https://www.benchchem.com/product/b15614060?utm_src=pdf-body
https://www.benchchem.com/product/b15614060?utm_src=pdf-body
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://personal.utdallas.edu/~scortes/ochem/OChem_Lab2/recit_notes/Waste_handling.pdf
https://www.benchchem.com/product/b15614060?utm_src=pdf-body
https://www.benchchem.com/product/b15614060?utm_src=pdf-body
https://www.benchchem.com/product/b15614060?utm_src=pdf-body
https://www.benchchem.com/product/b15614060?utm_src=pdf-body
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.benchchem.com/product/b15614060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


After the initial solvent rinse, the glassware can typically be washed with soap and water.

6. Spill Management:

In case of a spill, avoid creating dust.
Wear appropriate PPE, including respiratory protection if necessary.
Carefully sweep the solid material into a designated waste container.
Clean the spill area with a cloth dampened with a suitable solvent, and dispose of the cloth
as solid halogenated organic waste.

7. Final Disposal:

Once the waste container is full, ensure the lid is securely fastened.
Arrange for pickup by your institution's EHS department or a licensed hazardous waste
disposal contractor.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of a laboratory

chemical such as PF-9184.
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PF-9184 Disposal Workflow

Preparation

Segregation & Collection

Final Steps

Start: Need to Dispose of PF-9184
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(H315, H319, H335, Halogenated)

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Is the waste solid?

Collect in 'Solid Halogenated
Organic Waste' Container

Yes

Is the waste liquid
(e.g., solvent rinseate)?

No

Securely Seal and Label
Waste Container

Collect in 'Liquid Halogenated
Organic Waste' Container

Yes

No

Contact EHS for Pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of PF-9184.
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By following these procedures and consulting with your local safety experts, you can ensure

that the disposal of PF-9184 is handled in a manner that is safe, responsible, and compliant

with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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